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Introduction
Poricoic acid BM is a lanostane-type triterpenoid that has been isolated from the medicinal

fungus Wolfiporia cocos (formerly known as Poria cocos).[1] This fungus, a staple in traditional

Chinese medicine, is a rich source of various bioactive compounds, with triterpenoids being a

prominent class. This technical guide provides a comprehensive overview of the origin of

Poricoic acid BM, including its natural source, biosynthetic pathway, and methods for its

isolation and characterization. Due to the limited specific research on Poricoic acid BM, this

guide will leverage the extensive studies on the closely related and well-documented Poricoic

acid A to illustrate key concepts in experimental protocols and biological activity, providing a

foundational understanding for future research into Poricoic acid BM.

Natural Source and Quantitative Data
Poricoic acid BM is found in the peels of the mushroom Wolfiporia cocos.[1] This fungus is a

wood-decaying mushroom belonging to the Polyporaceae family. The sclerotium of the fungus,

known as "Fuling," is the primary part used for medicinal purposes and contains a variety of

triterpenoids.

While specific quantitative data for Poricoic acid BM in Wolfiporia cocos is not readily

available in the current literature, studies on the related Poricoic acid B have shown its content

to range from 0.067 to 0.409 mg/g in the dried sclerotium.[2] The concentration of another
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related compound, Poricoic acid A, has been reported to be between 0.156 and 0.885 mg/g.[3]

This suggests that the concentration of Poricoic acid BM is likely within a similar range.

Table 1: Physicochemical Properties of Poricoic Acid BM

Property Value Reference(s)

Molecular Formula C31H46O5 [1]

Molecular Weight 498.69 g/mol [1]

Class Lanostane Triterpenoid [1]

Biosynthesis of Poricoic Acids
The biosynthesis of lanostane triterpenoids like Poricoic acid BM in Wolfiporia cocos

originates from the mevalonate (MVA) pathway, a fundamental metabolic route in fungi for the

production of isoprenoids.[4] The pathway begins with acetyl-CoA and proceeds through the

key intermediate, lanosterol. While the precise enzymatic steps leading from lanosterol to

Poricoic acid BM have not been fully elucidated, the general biosynthetic framework is

understood. It is believed to involve a series of oxidation reactions catalyzed by cytochrome

P450 monooxygenases.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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